Suberic acid
Suberic acid
Suberic acid is an alpha,omega-dicarboxylic acid that is the 1,6-dicarboxy derivative of hexane. It has a role as a human metabolite. It is an alpha,omega-dicarboxylic acid and a dicarboxylic fatty acid. It is a conjugate acid of a suberate(2-) and a suberate.
Suberic acid is a natural product found in Trichosanthes tricuspidata, Stellaria dichotoma, and other organisms with data available.
Suberic acid is a natural product found in Trichosanthes tricuspidata, Stellaria dichotoma, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
505-48-6
VCID:
VC20817685
InChI:
InChI=1S/C8H14O4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
SMILES:
C(CCCC(=O)O)CCC(=O)O
Molecular Formula:
C8H14O4
Molecular Weight:
174.19 g/mol
Suberic acid
CAS No.: 505-48-6
Cat. No.: VC20817685
Molecular Formula: C8H14O4
Molecular Weight: 174.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Suberic acid is an alpha,omega-dicarboxylic acid that is the 1,6-dicarboxy derivative of hexane. It has a role as a human metabolite. It is an alpha,omega-dicarboxylic acid and a dicarboxylic fatty acid. It is a conjugate acid of a suberate(2-) and a suberate. Suberic acid is a natural product found in Trichosanthes tricuspidata, Stellaria dichotoma, and other organisms with data available. |
|---|---|
| CAS No. | 505-48-6 |
| Molecular Formula | C8H14O4 |
| Molecular Weight | 174.19 g/mol |
| IUPAC Name | octanedioic acid |
| Standard InChI | InChI=1S/C8H14O4/c9-7(10)5-3-1-2-4-6-8(11)12/h1-6H2,(H,9,10)(H,11,12) |
| Standard InChI Key | TYFQFVWCELRYAO-UHFFFAOYSA-N |
| SMILES | C(CCCC(=O)O)CCC(=O)O |
| Canonical SMILES | C(CCCC(=O)O)CCC(=O)O |
| Boiling Point | 345.50 °C. @ 760.00 mm Hg |
| Melting Point | 144 °C |
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